Cas no 492-14-8 ((-)-Butin)

(-) -butin is the s enantiomer of butin Butin is a major bioactive flavonoid isolated from the heartwood of Dalbergia odorifera, which has strong antioxidant, antiplatelet and anti-inflammatory activities

(-)-Butin structure

Product Name:(-)-Butin

CAS No:492-14-8

Molecular Formula:C₁₅H₁₂O₅

Molecular Weight:272.25278

CID:330630

PubChem ID:92775

(-)-Butin Properties

Names and Identifiers

- 7,3,4-Trihydroxyflavanone
- (2S)-2-(3,4-dihydroxyphenyl)-7-hydroxy-2,3-dihydrochromen-4-one
- Butin
- BUTIN (7,3',4'-TRIHYDROXYDIHYDROFLAVONE)
- 3',4',7-Trihydroxyflavanone
- 5-Deoxyeriodictyol
- 7,3',4'-Trihydroxyflavanone
- (S)-7,3',4'-Trihydroxyflavanone
- (2S)-2-(3,4-Dihydroxyphenyl)-2,3-dihydro-7-hydroxy-4H-1-benzopyran-4-one
- [ "" ]
- (-)-Butin
- CS-0032187
- SCHEMBL68554
- DTXSID60197708
- MS-23850
- 4H-1-BENZOPYRAN-4-ONE, 2-(3,4-DIHYDROXYPHENYL)-2,3-DIHYDRO-7-HYDROXY-, (2S)-
- E80807
- Q5002528
- C09614
- HY-N6020
- AKOS026674267
- CHEMBL451168
- BDBM50009647
- 492-14-8
- UNII-S23T8BI9DD
- 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-2,3-dihydro-7-hydroxy-, (S)-
- S23T8BI9DD
- LMPK12140075
- (2S)-2-(3,4-dihydroxyphenyl)-7-hydroxy-2,3-dihydro-4H-chromen-4-one
- FLAVANONE, 3',4',7-TRIHYDROXY-
- CHEBI:27725
- "(-)-Butin
- Fisetin
- DTXCID80120199
- DA-51481
- +Expand
- InChIKey： MJBPUQUGJNAPAZ-CQSZACIVSA-N
- Inchi： InChI=1S/C15H12O5/c16-9-2-3-10-12(18)7-14(20-15(10)6-9)8-1-4-11(17)13(19)5-8/h1-6,14,16-17,19H,7H2/t14-/m1/s1
- SMILES： OC1C=CC([C@H]2CC(=O)C3C=CC(=CC=3O2)O)=CC=1O

Computed Properties

Exact Mass: 272.06800
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 272.06847348 g/mol
Heavy Atom Count: 20
Complexity: 371
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Tautomer Count: 90
Surface Charge: 0
Topological Polar Surface Area: 87Å²
Molecular Weight: 272.25

Experimental Properties

LogP: 2.50990
PSA: 86.99000
Refractive Index: 1.692
Boiling Point: 582.4±50.0 °C at 760 mmHg
Melting Point: 224-226 ºC
Vapor Pressure: 0.0±1.7 mmHg at 25°C
Flash Point: 226.7±23.6 °C
Color/Form: Powder
Density: 1.485

(-)-Butin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DHER-1mg	Butin	492-14-8	99%	1mg	$135.00	2024-05-01
A2B Chem LLC	AG28291-1mg	(-)-Butin	492-14-8	99%	1mg	$125.00	2024-04-19
Aaron	AR00DHN3-5mg	Butin	492-14-8	97%	5mg	$223.00
Ambeed	A210398-5mg	(-)-Butin	492-14-8	98+%	5mg	$160.0	2024-08-02
ChemFaces	CFN97736-5mg	Butin	492-14-8	>=98%	5mg	$368
ChemScence	CS-0032187-5mg	(-)-Butin	492-14-8	99.89%	5mg	$990.0	2022-04-27
MedChemExpress	HY-N6020-5mg	(-)-Butin	492-14-8	99.67%	5mg	￥1900	2024-04-18
TargetMol Chemicals	TN1461-5 mg	(-)-Butin	492-14-8	98.07%	5mg	￥ 1,900	2023-07-11
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1461-1 mg	(-)-Butin	492-14-8	98.07%	1mg	￥2117.00	2022-04-26

(-)-Butin Suppliers

CHENG DOU NA KE LI Biotechnology Co., Ltd.

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(-)-Butin Related Literature

1. CXLVII.—The colouring principle of the flowers of the Butea frondosa

Arthur George Perkin,John James Hummel J. Chem. Soc. Trans. 1904 85 1459
2. Electrochemical activation of reactions involving organometallic compounds

Tatyana V. Magdesieva,Kim P. Butin Russ. Chem. Rev. 2002 71 223
3. Flavonoids and their glycosides, including anthocyanins

Nigel C. Veitch,Renée J. Grayer Nat. Prod. Rep. 2008 25 555
4. Oligomeric proanthocyanidins: naturally occurring O-heterocycles

Daneel Ferreira,Desmond Slade Nat. Prod. Rep. 2002 19 517
5. Electrochemical activation of reactions involving organometallic compounds

Tatyana V. Magdesieva,Kim P. Butin Russ. Chem. Rev. 2002 71 223
6. Proceedings of the Chemical Society, Vol. 20, No. 283

Proc. Chem. Soc. London 1904 20 151
7. Proceedings of the Chemical Society, Vol. 20, No. 283

Proc. Chem. Soc. London 1904 20 151
8. Genus Spatholobus: a comprehensive review on ethnopharmacology, phytochemistry, pharmacology, and toxicology

Yunlu Liu,Qian Xiang,Qi Liang,Jianyou Shi,Jun He Food Funct. 2022 13 7448
9. Flavonoids and their glycosides, including anthocyanins

Nigel C. Veitch,Renée J. Grayer Nat. Prod. Rep. 2011 28 1626
10. A new tetraarylcyclopentadienone based low molecular weight gelator: synthesis, self-assembly properties and anion recognition

Mattia Boiani,Andrea Baschieri,Cristiana Cesari,Rita Mazzoni,Stefano Stagni,Stefano Zacchini,Letizia Sambri New J. Chem. 2012 36 1469

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